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Compound of Interest

Compound Name: 2-Methylfluorene

Cat. No.: B047199 Get Quote

This guide provides comprehensive information on the molecular properties, synthesis, and

analysis of 2-Methylfluorene, tailored for researchers, scientists, and professionals in drug

development.

Core Molecular Data
2-Methylfluorene is a polycyclic aromatic hydrocarbon. Its fundamental molecular

characteristics are summarized below.

Property Value Source

Molecular Formula C₁₄H₁₂ [1][2][3]

Molecular Weight 180.25 g/mol [1][4]

Alternate Names
2-Methyl-9H-fluorene; NSC

90365
[1]

CAS Number 1430-97-3 [1][2][3]

Melting Point 104 °C [4]

Boiling Point (est.) 248.08 °C [4]

Density (est.) 1.0414 g/cm³ [4]
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A common method for the synthesis of 2-Methylfluorene involves the hydrogenation of 2-

fluorenecarboxaldehyde. The following protocol is adapted from established procedures.[5]

Experimental Protocol: Hydrogenation of 2-Fluorenecarboxaldehyde

Materials:

2-Fluorenecarboxaldehyde

10% Acetic acid in Ethyl acetate solution

20% Palladium hydroxide on carbon (catalyst)

Ethanol

Water

Hydrogen gas supply

Hydrogenation apparatus

Thin-Layer Chromatography (TLC) supplies (silica plates, 25% ethyl acetate in hexane as

eluent)

Filtration apparatus

Rotary evaporator

Procedure:

A solution of 2-fluorenecarboxaldehyde (15 g, 77.1 mmol) in 250 mL of a 10% solution of

acetic acid in ethyl acetate was prepared.

A catalytic amount of 20% palladium hydroxide on carbon was added to the solution.

The mixture was hydrogenated at 80 psi of hydrogen for 24 hours at room temperature.

The progress of the reaction was monitored by TLC using a silica plate and a mobile phase

of 25% ethyl acetate in hexane.
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Upon completion of the reaction, the catalyst was removed by filtration.

The solvents were evaporated from the filtrate to yield a residual solid.

The solid product was recrystallized from a 5:1 ethanol:water mixture.

The final product, 2-Methylfluorene, was obtained as a colorless solid with a yield of 9.6 g

(69.0%).[5]

Analytical Methods
The characterization and quantification of 2-Methylfluorene in various matrices can be

achieved through several analytical techniques. High-Performance Liquid Chromatography

(HPLC) and Gas Chromatography (GC) coupled with mass spectrometry (MS) are powerful

methods for the analysis of polycyclic aromatic hydrocarbons like 2-Methylfluorene, offering

high sensitivity and selectivity.

For the analysis of related compounds in biological samples, methods such as HPLC/MS have

been employed. Sample preparation for these analyses typically involves extraction with an

organic solvent, such as methylene chloride, followed by solvent exchange to a mobile phase-

compatible solvent like acetonitrile. In environmental samples, HPLC with UV detection and

high-resolution gas chromatography with electron capture detection (HRGC/ECD) are

frequently used.

Logical Relationship Diagram
The following diagram illustrates the synthetic pathway for 2-Methylfluorene from 2-

fluorenecarboxaldehyde as described in the experimental protocol.
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Caption: Synthesis of 2-Methylfluorene via catalytic hydrogenation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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